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Abstract

Polyglyceryl-10 Isostearate is a non-ionic surfactant and emulsifier extensively utilized in the
pharmaceutical, cosmetic, and food industries. Derived from natural and renewable resources,
its environmental fate, particularly its biodegradability and ecotoxicity, is of significant interest.
This technical guide provides a comprehensive overview of the available data on the
biodegradability and environmental impact of Polyglyceryl-10 Isostearate. The information
presented is based on a thorough review of scientific literature and regulatory assessments.
While specific experimental data for Polyglyceryl-10 Isostearate is limited, this guide
incorporates read-across data from structurally similar polyglyceryl esters to provide a robust
assessment of its environmental profile.

Chemical and Physical Properties

Polyglyceryl-10 Isostearate is the ester of isostearic acid and polyglycerin-10.[1][2] Its
structure consists of a hydrophilic polyglycerol-10 head and a lipophilic isostearic acid tail,
rendering it an effective emulsifier.

Table 1: Chemical and Physical Properties of Polyglyceryl-10 Isostearate
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Property Value Reference
INCI Name Polyglyceryl-10 Isostearate [3]
CAS Number 133738-23-5 [4]
Molecular Formula C48H96022 [4]
Molecular Weight 1025.3 g/mol [4]
Appearance Colorless to Light Yellow Liquid  [5]
Solubility Soluble in Oil [5]

Biodegradability

Polyglyceryl esters are generally considered to be biodegradable.[5] The ester linkage in their
structure is susceptible to hydrolysis, breaking down the molecule into polyglycerol and the
corresponding fatty acid.[6] These breakdown products are then typically further metabolized
by microorganisms.

Ready Biodegradability

Standardized tests, such as those outlined in the OECD Guidelines for the Testing of
Chemicals, are used to assess the ready biodegradability of chemical substances. While
specific OECD 301F data for Polyglyceryl-10 Isostearate is not readily available in the public
domain, read-across data from analogous substances suggest that it is not expected to be
persistent in the environment.[7] An assessment by the Australian government categorizes
"1,2,3-Propanetriol, homopolymer, isooctadecanoate” (Polyglyceryl-10 Isostearate) as "Not
Persistent (P)" based on available information for analogue substances.[7]

Inherent Biodegradability

Tests for inherent biodegradability, such as the Zahn-Wellens test (OECD 302B), provide an
indication of the ultimate biodegradability of a substance under optimized conditions. While

specific data for Polyglyceryl-10 Isostearate is not available, the structural components—

polyglycerol and isostearic acid—are known to be biodegradable.

Environmental Fate and Transport
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Hydrolysis

The primary degradation pathway for Polyglyceryl-10 Isostearate in the environment is
expected to be hydrolysis of the ester bond. This process breaks the molecule into
polyglycerin-10 and isostearic acid. In vitro hydrolysis studies on other polyglyceryl esters, such
as polyglyceryl-3 and polyglyceryl-10 oleates, have demonstrated that the ester bond is readily
cleaved.[6]

Bioaccumulation

Bioaccumulation is the process by which a chemical substance is absorbed by an organism
from its surrounding environment. The potential for bioaccumulation is often estimated using
the octanol-water partition coefficient (log Kow). A high log Kow value suggests a higher
potential for bioaccumulation.

Based on an assessment of analogue substances, Polyglyceryl-10 Isostearate is categorized
as "Not Bioaccumulative (Not B)".[7] Studies on similar polyglyceryl fatty acid esters in
mammalian species indicate that these substances are metabolized or excreted, with no
evidence of the polyglyceryl moiety accumulating in body tissues.[7]

Ecotoxicity

The environmental impact of a substance is also determined by its toxicity to aquatic
organisms. Standardized tests are used to determine the concentrations at which a substance
has an adverse effect on fish, aquatic invertebrates (like Daphnia magna), and algae.

Aquatic Toxicity

Specific ecotoxicity data for Polyglyceryl-10 Isostearate is limited. However, read-across
information from assessments of analogous substances indicates that the most sensitive
ecotoxicity endpoints are for algae.[7]

Table 2: Summary of Aquatic Ecotoxicity Data (Read-Across from Analogue Substances)

Test Organism  Endpoint Duration Result Reference

Algae ErC50 72 hours 1-18.96 mg/L [7]
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Based on this read-across data, Polyglyceryl-10 Isostearate is categorized as "Toxic (T)" to
aquatic life.[7] It is important to note that while categorized as toxic, the predicted
environmental concentration (PEC) is expected to be significantly lower than the predicted no-
effect concentration (PNEC), resulting in a risk quotient (RQ) of less than 1, suggesting a low
risk to the aquatic environment under normal use scenarios.[7]

Experimental Protocols

Detailed experimental protocols for the assessment of biodegradability and ecotoxicity are
outlined in the OECD Guidelines for the Testing of Chemicals.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)

This method evaluates the biodegradability of a chemical substance by measuring the oxygen
consumed by microorganisms in a closed respirometer.

Caption: Workflow for OECD 301F Ready Biodegradability Test.

Fish, Acute Toxicity Test - OECD 203

This test determines the concentration of a substance that is lethal to 50% of a test population
of fish (LC50) over a 96-hour period.

Caption: Experimental Workflow for OECD 203 Fish Acute Toxicity Test.

Daphnia sp., Acute Immobilisation Test - OECD 202

This test assesses the acute toxicity of a substance to Daphnia magna by determining the
concentration that immobilizes 50% of the population (EC50) within 48 hours.

Caption: Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201

This test evaluates the effect of a substance on the growth of freshwater algae, determining the
concentration that inhibits growth by 50% (EC50) over 72 hours.
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Caption: Experimental Workflow for OECD 201 Algal Growth Inhibition Test.

Environmental Risk Assessment

The environmental risk of a substance is determined by comparing its predicted environmental
concentration (PEC) with its predicted no-effect concentration (PNEC).

Caption: Logical Relationship in Environmental Risk Assessment.

An assessment by Australian authorities, using conservative assumptions (100% release to
sewage treatment plants and no removal during treatment), calculated a PEC for Polyglyceryl-
10 isostearate in rivers to be 0.54 ug/L.[7] Using a conservative PNEC derived from the most
sensitive algal toxicity data (1 mg/L) and an assessment factor of 1000, the resulting risk
quotient (PEC/PNEC) is less than 1, indicating that the substance is not expected to pose a
significant risk to the environment.[7]

Conclusion

Polyglyceryl-10 Isostearate, derived from renewable resources, is considered to have a
favorable environmental profile. Based on its chemical structure and read-across data from
similar polyglyceryl esters, it is expected to be biodegradable and not persistent in the
environment. The primary degradation pathway is hydrolysis, followed by microbial degradation
of its constituents. It is not expected to bioaccumulate. While categorized as toxic to aquatic
organisms, particularly algae, a conservative environmental risk assessment suggests a low
risk under current usage patterns. Further studies providing specific quantitative data on the
biodegradability and ecotoxicity of Polyglyceryl-10 Isostearate would be beneficial to refine
this assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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